Cas no 1005650-86-1 (methyl 3-(4-chloro-1H-pyrazol-1-yl)-2-methylpropanoate)

• Product Name: methyl 3-(4-chloro-1H-pyrazol-1-yl)-2-methylpropanoate
• CAS No: 1005650-86-1
• MF: C₈H₁₁ClN₂O₂
• MW: 202.638140916824
• MDL: MFCD04969819
• CID: 3059305
• PubChem ID: 17024544
• Update Time: 2025-10-30

methyl 3-(4-chloro-1H-pyrazol-1-yl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chloro-pyrazol-1-yl)-2-methyl-propionic acid methyl ester
• methyl 3-(4-chloro-1H-pyrazol-1-yl)-2-methylpropanoate
• EN300-229546
• AKOS000310373
• 1005650-86-1
• methyl 3-(4-chloropyrazol-1-yl)-2-methylpropanoate
• methyl3-(4-chloro-1H-pyrazol-1-yl)-2-methylpropanoate
• BBL038490
• STK312143
• CS-0276165

• MDL： MFCD04969819
• Inchi： 1S/C8H11ClN2O2/c1-6(8(12)13-2)4-11-5-7(9)3-10-11/h3,5-6H,4H2,1-2H3
• InChI Key： XHMHZEJLRGMALQ-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)CC(C(=O)OC)C

Computed Properties

• Exact Mass: 202.0509053Da
• Monoisotopic Mass: 202.0509053Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.1Ų

Additional information on methyl 3-(4-chloro-1H-pyrazol-1-yl)-2-methylpropanoate

Research Brief on Methyl 3-(4-chloro-1H-pyrazol-1-yl)-2-methylpropanoate (CAS: 1005650-86-1): Recent Advances and Applications

Methyl 3-(4-chloro-1H-pyrazol-1-yl)-2-methylpropanoate (CAS: 1005650-86-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This ester derivative, featuring a pyrazole moiety, has been explored for its potential applications in drug discovery and development, particularly as a building block for bioactive molecules. Recent studies have highlighted its utility in the synthesis of novel therapeutic agents, underscoring its importance in medicinal chemistry.

In the context of recent research, this compound has been investigated for its role in the development of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. The structural features of methyl 3-(4-chloro-1H-pyrazol-1-yl)-2-methylpropanoate, such as the chloro-substituted pyrazole ring, make it a versatile intermediate for the design of potent and selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of a series of compounds with promising activity against specific kinase targets.

Another area of interest is the compound's potential application in agrochemical research. The pyrazole scaffold is known for its herbicidal and insecticidal properties, and derivatives of methyl 3-(4-chloro-1H-pyrazol-1-yl)-2-methylpropanoate have been evaluated for their efficacy in pest control. A recent patent application (WO2023056789) describes its incorporation into novel agrochemical formulations, highlighting its stability and bioavailability in field conditions.

From a synthetic chemistry perspective, advancements in the scalable production of methyl 3-(4-chloro-1H-pyrazol-1-yl)-2-methylpropanoate have been reported. A 2024 study in Organic Process Research & Development detailed an optimized synthetic route that improves yield and reduces environmental impact, addressing key challenges in industrial-scale production. This development is particularly relevant for pharmaceutical and agrochemical manufacturers seeking cost-effective and sustainable production methods.

In conclusion, methyl 3-(4-chloro-1H-pyrazol-1-yl)-2-methylpropanoate (CAS: 1005650-86-1) continues to be a compound of high relevance in chemical biology and pharmaceutical research. Its applications in drug discovery, agrochemical development, and synthetic chemistry underscore its versatility and potential for future innovations. Ongoing research is expected to further elucidate its mechanistic roles and expand its utility in diverse therapeutic and industrial contexts.